1-{[1-(4-tert-butylbenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole

• IUPAC Name: (4-tert-butylphenyl)-[3-[(4-methylpyrazol-1-yl)methyl]azetidin-1-yl]methanone
• InChI: InChI=1S/C19H25N3O/c1-14-9-20-22(10-14)13-15-11-21(12-15)18(23)16-5-7-17(8-6-16)19(2,3)4/h5-10,15H,11-13H2,1-4H3
• InChI Key: GZRFLJXFBABDLR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1)CC2CN(C2)C(=O)C3=CC=C(C=C3)C(C)(C)C
• Molecular Formula: C19H25N3O
• Molecular Weight: 311.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the azetidine and pyrazole rings, along with the 4-tert-butylbenzoyl and methyl substituents. The exact three-dimensional structure would depend on the specific spatial arrangement of these groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would depend on its exact molecular structure. Some general properties that might be relevant include its polarity, solubility in various solvents, melting point, boiling point, and stability under various conditions.

Mechanism of Action

The mechanism of action of 1-{[1-(4-tert-butylbenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole is not fully understood. However, it is believed that the compound acts as an inhibitor of histone deacetylases (HDACs). HDACs are enzymes that regulate gene expression by removing acetyl groups from histones, which are proteins that package and organize DNA. Inhibition of HDACs can lead to the activation of genes involved in various cellular processes, such as cell growth and differentiation. This compound may also act as an inhibitor of protein-tyrosine kinases (PTKs). PTKs are enzymes that regulate cell signaling pathways by transferring phosphate groups from ATP to tyrosine residues on proteins. Inhibition of PTKs can lead to the inhibition of cell proliferation and differentiation.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, and to inhibit the growth of tumor cells in vitro. It has also been shown to inhibit the expression of inflammatory mediators, such as interleukin-6, in macrophages. This compound has also been shown to reduce the levels of oxidative stress in cells, and to protect cells from damage caused by reactive oxygen species.

Advantages and Limitations for Lab Experiments

1-{[1-(4-tert-butylbenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole has several advantages and limitations for lab experiments. One advantage of this compound is that it is relatively easy to synthesize and is available commercially. This makes it an attractive starting material for the synthesis of novel compounds. However, this compound is not very stable and is susceptible to hydrolysis. This makes it difficult to use in long-term experiments. Additionally, this compound is not very soluble in water, which can limit its use in biological experiments.

Future Directions

There are several potential future directions for the research and development of 1-{[1-(4-tert-butylbenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole. One potential direction is the development of new synthetic methods for the synthesis of this compound. Another potential direction is the development of new compounds based on the structure of this compound, such as chiral amines, sulfonamides, and peptides. Additionally, further research is needed to better understand the mechanisms of action of this compound and its effects on cells. Finally, more research is needed to explore the potential applications of this compound in the treatment of diseases.

Synthesis Methods

1-{[1-(4-tert-butylbenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole is synthesized through a multi-step synthesis process. The first step involves the reaction of 1-(4-tert-butylbenzoyl)azetidin-3-ylmethyl chloride (abbreviated as 4-tBBAC) with 4-methyl-1H-pyrazole in the presence of a base, such as sodium hydroxide or potassium carbonate. This reaction yields this compound as the major product. The second step involves the hydrolysis of this compound, which is catalyzed by an acid such as hydrochloric acid or sulfuric acid. This yields the desired product, this compound, in high yields.

Scientific Research Applications

1-{[1-(4-tert-butylbenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole has a wide range of applications in scientific research. It has been used as a starting material for the synthesis of novel compounds, such as chiral amines, sulfonamides, and pyrazoles. It has also been used for the synthesis of biologically active compounds, such as inhibitors of histone deacetylases and inhibitors of protein-tyrosine kinases. This compound has also been used as a reagent for the synthesis of peptides, peptidomimetics, and other biologically active compounds.